Cas no 64821-00-7 (4H-1-Benzopyran-4-one,8-[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-)

• Product Name: 4H-1-Benzopyran-4-one,8-[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-
• CAS No: 64821-00-7
• MF: C₂₈H₃₂O₁₄
• MW: 592.545289993286
• CID: 505004
• PubChem ID: 443901
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,8-[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,8-[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-
• 8-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychromen-4-one
• Isoswertisin 2''-rhamnoside
• CHEMBL4638241
• 7-O-methylvitexin 2''-O-alpha-L-rhamnoside
• DTXSID60332137
• 2''-O-Rhamnosylisoswertisin
• 64821-00-7
• (1S)-1,5-anhydro-2-O-(6-deoxy-alpha-L-mannopyranosyl)-1-[5,7-dihydroxy-2-(4-hydroxyphenyl)-7-methoxy-4-oxo-4H-chromen-8-yl]-D-glucitol
• (1S)-1,5-anhydro-2-O-(alpha-L-rhamnopyranosyl)-1-[5,7-dihydroxy-2-(4-hydroxyphenyl)-7-methoxy-4-oxo-4H-chromen-8-yl]-D-glucitol
• Q27114176
• CHEBI:31143
• Isowertin 2''-rhamnoside
• 8-[4,5-dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychromen-4-one
• CHEBI:176169
• 7-O-Methylvitexin 2''-O-beta-L-rhamnoside
• Isoswertisin 2''-O-rhamnoside
• Isoswertisin-2''α1-L-rhamnoside
• 2''-alpha-rhamnopyranosyl-7-O-methylvitexin
• isoswertisin 2''-O-beta-L-rhamnoside
• (1S)-1,5-anhydro-2-O-(6-deoxy-beta-L-mannopyranosyl)-1-[5,7-dihydroxy-2-(4-hydroxyphenyl)-7-methoxy-4-oxo-4H-chromen-8-yl]-D-glucitol

• Inchi： 1S/C28H32O14/c1-10-20(33)22(35)24(37)28(39-10)42-27-23(36)21(34)17(9-29)41-26(27)19-16(38-2)8-14(32)18-13(31)7-15(40-25(18)19)11-3-5-12(30)6-4-11/h3-8,10,17,20-24,26-30,32-37H,9H2,1-2H3/t10-,17+,20-,21+,22+,23-,24+,26-,27+,28-/m0/s1
• InChI Key： HFUYHHROXLKXRR-WBXLRLGPSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1[C@H](C2C(=CC(=C3C(C=C(C4C=CC(=CC=4)O)OC=23)=O)O)OC)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 592.17920569g/mol
• Monoisotopic Mass: 592.17920569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 225Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid 8-C-glycosides